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Introduction

C.l. Direct Red 84, identified by the Colour Index number 35760 and CAS registry number
6409-83-2, is a multi-azo dye.[1] This document provides a summary of its known chemical and
structural properties based on available technical information. While a comprehensive in-depth
guide with detailed experimental protocols and extensive quantitative data is not fully available
in the public domain, this paper consolidates the existing knowledge.

Chemical and Structural Identity

C.l. Direct Red 84 is a complex aromatic compound characterized by the presence of multiple
azo (-N=N-) chromophores. Its chemical structure and identity are defined by the following key
identifiers:

e Colour Index Name: C.l. Direct Red 84[1]

e Colour Index Number: 35760[1]
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CAS Number: 6409-83-2[1]

Molecular Formula: CasH2sN1oNasO13Sa4[1]

Molecular Weight: 1136.99 g/mol [1]

Chemical Class: Multi-azo dye[1]

Table 1: Chemical Identifiers for C.l. Direct Red 84

Identifier Value Reference
C.l. Name C.l. Direct Red 84 [1]
C.l. Number 35760 [1]
CAS Number 6409-83-2 [1]
Molecular Formula CasH2sN10NasO13S4 [1]
Molecular Weight 1136.99 g/mol [1]

Physicochemical Properties

Detailed quantitative data on the physicochemical properties of C.l. Direct Red 84 are not
widely reported in publicly available literature. The following table summarizes the available
information.

Table 2: Physicochemical Properties of C.lI. Direct Red 84
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Property Value Remarks

Dark red powder with a yellow

Appearance ]
light cast.[1]
No specific quantitative data
- found. As a direct dye, it is
Solubility
expected to have some
solubility in water.
Melting Point Data not available.
Synthesis

Manufacturing Method Overview

The synthesis of C.I. Direct Red 84 involves a multi-step diazotization and coupling process,
which is characteristic of azo dye production. The general manufacturing method can be
summarized as follows[1]:

 First Diazotization and Coupling: 4-Aminobenzenesulfonic acid is diazotized and then
coupled with 5-Aminonaphthalene-2-sulfonic acid.

» Second Diazotization: The product from the first step is then diazotized.

e Second Coupling: The resulting diazonium salt is coupled with
(Phenylamino)methanesulfonic acid.

o Hydrolysis and Gasification: A sulfonic acid group is removed by hydrolysis, followed by a
light gasification step.

Logical Workflow of Synthesis

The synthesis of C.l. Direct Red 84 can be represented as a sequential process involving key
chemical transformations.
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Caption: Synthesis workflow for C.I. Direct Red 84.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of C.l. Direct Red 84 are not
readily available in the surveyed literature. The synthesis of azo dyes typically involves the
following general steps:

1. Diazotization of a Primary Aromatic Amine:

e The aromatic amine is dissolved or suspended in a cold acidic solution (e.g., hydrochloric
acid or sulfuric acid).

e A solution of sodium nitrite is added dropwise while maintaining a low temperature (typically
0-5 °C) to form the diazonium salt.

e The completion of the reaction is often monitored using starch-iodide paper to detect excess
nitrous acid.

2. Azo Coupling:

e The cold diazonium salt solution is slowly added to a solution of the coupling component
(e.g., a phenol or an aromatic amine) under specific pH conditions (acidic, neutral, or
alkaline, depending on the reactants).
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e The reaction mixture is stirred until the coupling is complete, which can be monitored by
techniques such as thin-layer chromatography (TLC).

e The resulting dye is then isolated by filtration, and may be purified by washing or
recrystallization.

Spectral Data

Specific spectral data (UV-Vis, IR, NMR) for C.l. Direct Red 84 are not available in the public
domain. For a molecule of this class, the following spectral characteristics would be anticipated:

o UV-Visible Spectroscopy: An absorption maximum (Amax) in the visible region,
corresponding to the extensive Tt-electron conjugation of the multi-azo system, which is
responsible for its red color.

« Infrared (IR) Spectroscopy: Characteristic absorption bands for N=N stretching of the azo
groups, S=0 stretching of the sulfonate groups, and various aromatic C-H and C=C
stretching and bending vibrations.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: A complex proton (*H) and carbon-13
(33C) NMR spectrum with multiple signals in the aromatic region, consistent with the diverse
chemical environments of the protons and carbons in the naphthalene and benzene rings.

Safety and Handling

Information regarding the specific toxicity and handling of C.I. Direct Red 84 is limited. As with
all chemical compounds, it should be handled with appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat. Work should be conducted in a well-
ventilated area. For detailed safety information, it is recommended to consult the Safety Data
Sheet (SDS) from a commercial supplier.

Conclusion

C.l. Direct Red 84 is a well-identified multi-azo dye with a defined chemical structure. While its
general manufacturing process is known, there is a notable absence of detailed, publicly
available quantitative data regarding its physicochemical properties and spectral
characteristics. For researchers and scientists in drug development and other fields, further
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empirical studies would be necessary to fully characterize this compound for any potential
applications beyond its use as a dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12361885?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

